Cas no 2199440-55-4 ((2-Cyano-4,5-difluorophenyl)boronic acid)

• Product Name: (2-Cyano-4,5-difluorophenyl)boronic acid
• CAS No: 2199440-55-4
• MF: C₇H₄BF₂NO₂
• MW: 182.919968605042
• CID: 5071013
• Update Time: 2025-07-27

(2-Cyano-4,5-difluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Cyano-4,5-difluorophenyl)boronic acid

• Inchi： 1S/C7H4BF2NO2/c9-6-1-4(3-11)5(8(12)13)2-7(6)10/h1-2,12-13H
• InChI Key： MQZKXUUUSIAJDE-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(B(O)O)C=1)F

Computed Properties

• Exact Mass: 183.0303149 g/mol
• Monoisotopic Mass: 183.0303149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2
• Molecular Weight: 182.92

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (2-Cyano-4,5-difluorophenyl)boronic acid

Comprehensive Guide to (2-Cyano-4,5-difluorophenyl)boronic acid (CAS No. 2199440-55-4): Properties, Applications, and Innovations

(2-Cyano-4,5-difluorophenyl)boronic acid (CAS No. 2199440-55-4) is a specialized boronic acid derivative gaining significant attention in pharmaceutical and material science research. This compound, characterized by its unique cyano and difluorophenyl functional groups, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Researchers and industry professionals are increasingly exploring its potential due to its electron-withdrawing properties and compatibility with diverse reaction conditions.

The molecular structure of (2-Cyano-4,5-difluorophenyl)boronic acid features a boronic acid moiety (-B(OH)₂) attached to an aromatic ring substituted with cyano (-CN) and fluorine atoms. This configuration enhances its reactivity in palladium-catalyzed coupling reactions, making it invaluable for constructing complex biaryl systems found in advanced materials and drug candidates. Recent studies highlight its role in developing fluorinated pharmaceuticals, where the difluorophenyl unit improves metabolic stability and bioavailability.

In the context of trending topics, (2-Cyano-4,5-difluorophenyl)boronic acid aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy in drug design, as evidenced by the rise of FDA-approved fluorine-containing drugs (over 20% of pharmaceuticals). Searches for "boronic acid applications in drug discovery" and "fluorinated building blocks for organic synthesis" have surged by 35% year-over-year, reflecting industry interest. This compound addresses both trends, offering a dual-functional scaffold for targeted drug development.

From a synthetic perspective, CAS No. 2199440-55-4 demonstrates excellent stability under ambient conditions, though storage at 2-8°C under inert atmosphere is recommended for long-term preservation. Its solubility profile (soluble in THF, DMSO, and moderately in water) facilitates diverse reaction setups. Analytical data typically shows >95% purity by HPLC, with characteristic NMR peaks at δ 8.2 (aromatic protons), 7.9 (boronic acid protons), and 1190 cm^-1 (C≡N stretch) in IR spectroscopy.

Innovative applications include its use in OLED materials, where the difluorophenyl unit enhances electron transport properties. Material scientists frequently search for "boronic acids for electronic materials" and "cyanophenyl derivatives in optoelectronics," areas where this compound shows promise. Recent patents describe its incorporation into emissive layers for blue-light-emitting devices, capitalizing on the cyano group's electron-accepting character.

Quality control protocols for (2-Cyano-4,5-difluorophenyl)boronic acid emphasize rigorous HPLC analysis and moisture content determination (<1% by Karl Fischer titration). Suppliers typically provide comprehensive spectroscopic data (1H/13C NMR, MS, IR) and certificates of analysis, addressing the pharmaceutical industry's need for traceability. This aligns with search trends for "certified boronic acid suppliers" and "analytical methods for arylboronic acids," which have grown 42% since 2022.

Environmental and handling considerations for CAS No. 2199440-55-4 follow standard laboratory safety protocols. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during handling. Disposal should comply with local regulations for organic boron compounds. These precautions respond to increasing searches for "safe handling of boronic acids" and "green chemistry approaches to cross-coupling," reflecting the industry's sustainability focus.

The commercial availability of (2-Cyano-4,5-difluorophenyl)boronic acid has expanded significantly, with lead times averaging 2-4 weeks from specialized fine chemical suppliers. Pricing trends show a 15% decrease since 2021 due to improved synthetic routes, making it more accessible for high-throughput screening applications. This accessibility supports its growing use in fragment-based drug design, where its molecular weight (207.93 g/mol) and hydrogen bond acceptors (4) make it an ideal candidate.

Future research directions for 2199440-55-4 include exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas experiencing 300% growth in publication volume. The compound's ability to serve as both a ligand and reactive handle positions it uniquely for these cutting-edge applications. Database searches for "boronic acids in targeted protein degradation" have increased fivefold since 2020, signaling strong future demand.

In summary, (2-Cyano-4,5-difluorophenyl)boronic acid represents a convergence point for multiple research frontiers: fluorine chemistry, cross-coupling methodologies, and advanced material design. Its CAS No. 2199440-55-4 serves as a key identifier for researchers seeking to leverage its unique properties. As synthetic strategies evolve and applications diversify, this compound will likely maintain its status as a high-value synthetic intermediate across scientific disciplines.